Cas no 1058490-39-3 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide
• CAS No: 1058490-39-3
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 5803315
• PubChem ID: 25851382
• Update Time: 2025-07-18

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-2-(3-methoxyphenoxy)acetamide
• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide
• N-(1-(furan-2-carbonyl)indolin-6-yl)-2-(3-methoxyphenoxy)acetamide
• F5098-0593
• 1058490-39-3
• VU0635623-1
• AKOS024498128

• Inchi： 1S/C22H20N2O5/c1-27-17-4-2-5-18(13-17)29-14-21(25)23-16-8-7-15-9-10-24(19(15)12-16)22(26)20-6-3-11-28-20/h2-8,11-13H,9-10,14H2,1H3,(H,23,25)
• InChI Key： IISQTARFTNPNJH-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1=CC=CO1)=O)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81Ų

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide

Comprehensive Overview of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide (CAS No. 1058490-39-3)

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide, with the CAS number 1058490-39-3, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining furan, indole, and methoxyphenoxy moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, making it a subject of ongoing studies in medicinal chemistry.

The structural complexity of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide offers a versatile scaffold for designing novel therapeutic agents. The presence of the furan-2-carbonyl group and the dihydroindole core provides opportunities for interactions with various biological targets. Recent trends in drug development emphasize the importance of such hybrid molecules, as they can exhibit enhanced bioavailability and target specificity. This aligns with the growing demand for precision medicine and personalized therapeutics, topics frequently searched by professionals in the field.

One of the key areas of interest for CAS 1058490-39-3 is its potential application in central nervous system (CNS) disorders. The indole moiety is a common feature in many CNS-active compounds, and the addition of the methoxyphenoxy group may influence its pharmacokinetic properties. Researchers are investigating whether this compound could serve as a lead structure for developing treatments for neurodegenerative diseases, a hot topic in current biomedical research. Searches for "indole derivatives in neuroprotection" and "furan-based drug candidates" reflect the high level of interest in such molecules.

In addition to its pharmaceutical potential, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide is also studied for its chemical properties. The compound's stability, solubility, and reactivity are critical factors in its applicability. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this molecule. These methods are frequently searched by chemists and quality control professionals, highlighting the compound's relevance in analytical chemistry.

The synthesis of CAS 1058490-39-3 involves multi-step organic reactions, often starting from commercially available indole derivatives and furan-2-carboxylic acid. Optimizing the yield and purity of this compound is a focus area for synthetic chemists, as it impacts the scalability of potential applications. Searches for "efficient synthesis of indole-furan hybrids" and "green chemistry approaches for complex amides" underscore the demand for sustainable and efficient synthetic routes.

Another emerging area of interest is the computational modeling of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide. Molecular docking and QSAR studies are being used to predict its interactions with biological targets, reducing the need for extensive experimental screening. This aligns with the increasing use of AI in drug discovery, a trending topic in scientific communities. Professionals often search for "computational approaches for drug design" and "predictive modeling of bioactive compounds," reflecting the shift toward in silico methods.

Quality control and regulatory compliance are also critical when working with CAS 1058490-39-3. Ensuring the compound meets pharmaceutical-grade standards is essential for its use in preclinical and clinical studies. This has led to increased searches for "analytical validation of novel compounds" and "regulatory requirements for drug intermediates." The compound's purity and stability under various conditions are frequently evaluated to guarantee consistent performance in research settings.

In summary, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-(3-methoxyphenoxy)acetamide (CAS 1058490-39-3) represents a promising candidate for further exploration in drug development and biochemical research. Its unique structure, potential therapeutic applications, and relevance to current scientific trends make it a compound of significant interest. As research progresses, this molecule may pave the way for innovative treatments and contribute to advancements in medicinal chemistry and pharmaceutical sciences.